Methyl 1-ethyl-2-oxocyclopentane-1-carboxylate

• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• IUPAC Name: methyl 1-ethyl-2-oxocyclopentane-1-carboxylate
• InChI: InChI=1S/C9H14O3/c1-3-9(8(11)12-2)6-4-5-7(9)10/h3-6H2,1-2H3
• InChI Key: FTGAKVDISDNVNX-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCCC1=O)C(=O)OC

Description

Methyl 1-ethyl-2-oxocyclopentane-1-carboxylate is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under vigorously agitation, 14.8 g of methyl 2-oxocyclopentane carboxylate was added to 41.9 g of fine powdery anhydrous potassium carbonate, and after stirring for several minutes, to the mixture was added 100 ml of acetone. The reaction mixture was further stirred for 15 to 30 minutes at room temperature, then thereto was dropwise added 31.2 g of ethyl iodide. Upon the completion of the addition, the reaction mixture was heated for reflux for 2 hours. The solvent was removed under reduced pressure, and solid residue was washed with diethyl ether. The washing liquor was collected and washed with water. After removing the solvent, 18.0 g of pale yellow liquid was obtained, The liquid was distilled under reduced pressure, and 15.9 g of colorless liquid as a distillate cut of 122-124° C./25 mmHg was collected. Yield: 93.5%.